Cas no 2248371-24-4 (6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid)

• Product Name: 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid
• CAS No: 2248371-24-4
• MF: C₁₁H₁₅N₃O₅
• MW: 269.253902673721
• CID: 6284040
• PubChem ID: 137940595
• Update Time: 2025-05-23

6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248371-24-4
• 5-Methoxy-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyrimidine-4-carboxylic acid
• EN300-6509714
• 6-{[(tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid
• 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid

• Inchi： 1S/C11H15N3O5/c1-11(2,3)19-10(17)14-8-7(18-4)6(9(15)16)12-5-13-8/h5H,1-4H3,(H,15,16)(H,12,13,14,17)
• InChI Key： ZMXHYUJBQATOJH-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C(=O)O)N=CN=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.10117059g/mol
• Monoisotopic Mass: 269.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 111Ų

Additional information on 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid

Introduction to 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic Acid (CAS No. 2248371-24-4)

6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid, with the CAS number 2248371-24-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-known for its diverse biological activities and applications in drug development. The presence of both the (tert-butoxy)carbonyl (Boc) group and the amino functionality makes it a versatile intermediate in the synthesis of more complex molecules.

The structure of this compound features a pyrimidine core substituted at the 5-position with a methoxy group and at the 4-position with a carboxylic acid moiety. The Boc-protected amino group at the 6-position enhances its utility as a building block in peptide synthesis and other organic transformations. This protective group ensures stability during synthetic procedures while allowing for selective deprotection when necessary.

In recent years, there has been growing interest in pyrimidine derivatives due to their potential as pharmacological agents. Pyrimidines are fundamental components of nucleic acids, and modifications to their structure can lead to compounds with enhanced biological activity. For instance, derivatives of pyrimidine have shown promise in the treatment of various diseases, including cancer, infectious diseases, and inflammatory conditions.

The compound 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid has been explored in several research studies for its potential therapeutic applications. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By designing inhibitors that target specific kinases, researchers aim to develop treatments that can modulate these pathways effectively.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine-based scaffolds in drug design. The flexibility offered by the methoxy group and the reactivity of the carboxylic acid group make this compound particularly useful for further functionalization. For example, it can be coupled with other molecules via amide bond formation, allowing for the creation of peptidomimetics and other bioactive entities.

The Boc-protected amino group also provides a handle for solid-phase peptide synthesis (SPPS), a widely used technique in peptide drug development. SPPS allows for the efficient synthesis of peptides under controlled conditions, making it an attractive method for producing complex peptidyl drugs. The use of 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid as an intermediate in SPPS has been reported in several studies, demonstrating its utility in constructing novel peptide sequences.

In addition to its role in peptide synthesis, this compound has been investigated for its potential as an intermediate in the synthesis of nucleoside analogs. Nucleoside analogs are structural modifications of natural nucleosides that can interfere with viral replication or cancer cell proliferation. By incorporating modified pyrimidine bases into nucleoside analogs, researchers aim to develop drugs that are more potent and have fewer side effects compared to existing treatments.

The carboxylic acid group at the 4-position offers another avenue for further chemical modification. This functionality can be used to introduce various pharmacophores or to link the compound to other molecules via ester or amide bonds. Such modifications are crucial for optimizing drug properties such as solubility, bioavailability, and target specificity.

Recent studies have also explored the use of computational methods to predict the biological activity of pyrimidine derivatives like 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid. Computational chemistry techniques such as molecular docking and quantum mechanics calculations have become indispensable tools in drug discovery pipelines. These methods allow researchers to screen large libraries of compounds rapidly and identify potential hits that can be further optimized.

The versatility of this compound makes it a valuable asset in synthetic chemistry laboratories worldwide. Its ability to serve as a building block for various pharmacologically relevant molecules underscores its importance in modern drug development efforts. As research continues to uncover new applications for pyrimidine derivatives, compounds like 6-{[(Tert-butoxy)carbonyl]amino}-5-methoxypyrimidine-4-carboxylic acid will undoubtedly play a significant role in shaping future therapeutic strategies.